1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene
Overview
Description
Scientific Research Applications
Palladium-Catalyzed Arylations
1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene: is used in palladium-catalyzed direct arylation reactions. This process allows for the efficient synthesis of polyfluoroalkoxy-substituted heteroarenes, which are crucial in the development of pharmaceuticals .
Pharmaceutical Chemistry
The compound serves as a key intermediate in the synthesis of various drugs. Its polyfluoroalkoxy group is a common moiety in several important drugs, such as anticancer agents and treatments for conditions like mucoviscidose .
Environmental Chemistry
In studies related to environmental chemistry, 1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene can be used to understand the reactivity and breakdown of similar compounds that may have ozone-depleting effects .
Theoretical Chemistry
The compound is also a subject of theoretical studies to understand its reaction mechanisms with free radicals, which is vital for predicting its behavior in various chemical environments .
Safety and Hazards
1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene is associated with several hazards according to the Pharos project . These include carcinogenicity, mutagenicity/genotoxicity, reproductive toxicity, developmental toxicity including developmental neurotoxicity, endocrine activity, acute mammalian toxicity, systemic toxicity/organ effects (single and repeated exposure), neurotoxicity (single and repeated exposure), skin sensitization, respiratory sensitization, skin irritation/corrosivity, eye irritation/corrosivity, acute aquatic toxicity, chronic aquatic toxicity, terrestrial ecotoxicity, persistence, bioaccumulation, reactivity, flammability, and global warming .
properties
IUPAC Name |
1-bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF6O/c10-5-3-1-2-4-6(5)17-9(15,16)7(11)8(12,13)14/h1-4,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDNCBJYYWUBTQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC(C(C(F)(F)F)F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00663093 |
Source
|
| Record name | 1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00663093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene | |
CAS RN |
52328-77-5 |
Source
|
| Record name | 1-Bromo-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00663093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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